Cas no 483-85-2 (2-forMyl-3,4-diMethoxybenzoic acid)

• Product Name: 2-forMyl-3,4-diMethoxybenzoic acid
• CAS No: 483-85-2
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 2710623
• PubChem ID: 12314690
• Update Time: 2023-11-03

2-forMyl-3,4-diMethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-forMyl-3,4-diMethoxybenzoic acid
• Benzoic acid, 2-formyl-3,4-dimethoxy-
• SCHEMBL8389971
• 483-85-2
• DTXSID101297110

• Inchi： 1S/C10H10O5/c1-14-8-4-3-6(10(12)13)7(5-11)9(8)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： KMPIRHZKOQIJDD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C(=O)O)C=1C=O)OC

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.8Ų